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Compound of Interest

Compound Name: Adipaldehyde

Cat. No.: B086109

For researchers, scientists, and professionals in drug development, the safe handling of
reactive chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for the use of adipaldehyde, a highly reactive and flammable
dialdehyde. Adherence to these protocols is critical for ensuring laboratory safety and
procedural integrity.

Immediate Safety and Hazard Information

Adipaldehyde is a hazardous compound requiring careful handling due to its high reactivity
and flammability.[1] The aldehyde functional groups can readily react with other chemicals and
biological tissues, posing a risk of irritation and burns.[1] It is crucial to work in a well-ventilated
area, preferably within a fume hood, to avoid inhalation of vapors.[2][3]

Key Hazards:

Causes serious eye irritation.

May cause respiratory irritation.

Harmful if swallowed or in contact with skin.

Flammable liquid and vapor.[1]

Personal Protective Equipment (PPE)
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A multi-layered approach to PPE is mandatory when handling adipaldehyde to minimize

exposure risks. The following equipment must be worn at all times:

PPE Category Specification

Tightly fitting safety goggles with side-shields
) conforming to EN 166 (EU) or NIOSH (US)
Eye Protection s .
standards. A face shield is required when there

is a risk of splashing.[4]

Chemical-resistant gloves (e.qg., Nitrile) must be
worn. Gloves should be inspected before use

Hand Protection _ _ o
and changed immediately upon contamination.

[2]141[5]

A flame-resistant lab coat worn over clothing
Body Protection made of natural fibers (e.g., cotton). Synthetic

fabrics like polyester should be avoided.[4][5]

A full-face respirator is required if exposure
Respiratory limits are exceeded or if working outside of a
fume hood.[4][5]

Operational Plan: Step-by-Step Handling Protocol

1.

Preparation and Precautionary Measures:
Ensure a chemical fume hood is operational and available.
Assemble all necessary equipment and reagents before handling adipaldehyde.

Have an emergency spill kit readily accessible. The kit should contain an inert absorbent
material and a neutralizing agent like sodium bisulfite.[2]

An eyewash station and safety shower must be in close proximity and unobstructed.
. Handling Procedure:

Don all required PPE as specified in the table above.
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e Conduct all work involving adipaldehyde within a certified chemical fume hood to minimize
inhalation exposure.[2]

e Use non-sparking tools and equipment to prevent ignition of flammable vapors.[4]

» Avoid contact with skin and eyes. In case of contact, immediately flush the affected area with
copious amounts of water for at least 15 minutes and seek medical attention.[4][6]

o Keep the container tightly closed when not in use and store it in a cool, dry, and well-
ventilated area away from heat and ignition sources.[1][4]

3. Post-Handling:
e Thoroughly wash hands and forearms with soap and water after handling is complete.

o Decontaminate all surfaces and equipment that may have come into contact with
adipaldehyde.

Disposal Plan

Proper disposal of adipaldehyde and its contaminated waste is crucial to prevent
environmental contamination and ensure safety.

1. Waste Segregation:

o Collect all adipaldehyde waste, including empty containers and contaminated materials
(e.g., gloves, absorbent pads), in a designated, clearly labeled, and sealed hazardous waste
container.

2. Neutralization (for small spills):

o Small spills can be neutralized with a sodium bisulfite solution before absorption with an inert
material.[2]

3. Final Disposal:

o Adipaldehyde waste must be disposed of as hazardous chemical waste.[2]
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o The material can be sent to a licensed chemical destruction facility or disposed of via
controlled incineration with flue gas scrubbing.[4]

» Do not discharge adipaldehyde waste into sewer systems or the environment.[4]

o Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as
hazardous waste before the container is discarded.[7]

Quantitative Data Summary

Property Value
Molecular Weight 114.14 g/mol
Boiling Point ~153.66 °C
Melting Point ~-8°C
Density 1.0030 g/cm3
Flash Point 66.3 °C

CAS Number 1072-21-5

Source:[1][6]

Workflow for Safe Handling of Adipaldehyde

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.chemicalbook.com/msds/adipaldehyde.pdf
https://www.benchchem.com/product/b086109?utm_src=pdf-body
https://www.chemicalbook.com/msds/adipaldehyde.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.smolecule.com/products/s582775
https://wap.guidechem.com/msds/1072-21-5.html
https://www.benchchem.com/product/b086109?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation

:

Don PPE

Post-Handling Decontamination

Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of adipaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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adipaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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